N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-3-ylpentyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H21NO3S2/c1-13-3-2-4-16(11-13)22(19,20)17-8-5-14(6-9-18)15-7-10-21-12-15/h2-4,7,10-12,14,17-18H,5-6,8-9H2,1H3
• InChI Key: UCBNKHIBRWJKHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCCC(CCO)C2=CSC=C2
• Molecular Formula: C16H21NO3S2
• Molecular Weight: 339.5 g/mol

Description

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1990s and has since been found to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide is believed to exert its effects through several mechanisms. It has been shown to inhibit the reuptake of the endocannabinoid anandamide, leading to increased levels of this compound in the brain. It also acts as a TRPV1 receptor agonist, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, and has been investigated for its potential use in the treatment of conditions such as chronic pain and migraines. It has also been found to have neuroprotective effects, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide is that it has been extensively studied and its effects are well-documented. It is also relatively easy to synthesize, making it readily available for use in laboratory experiments. However, one limitation is that its effects can be complex and may vary depending on the specific conditions and experimental model used.

Future Directions

There are several potential future directions for research on N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is the investigation of its effects on other conditions such as anxiety and depression. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with other compounds in the body.

Synthesis Methods

The synthesis of N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide involves several steps, starting with the reaction of 3-methylbenzenesulfonyl chloride with 5-hydroxy-3-(thiophen-3-yl)pentan-1-ol to form the corresponding sulfonamide. This is then treated with sodium hydride and methyl iodide to produce the final product, this compound.

Scientific Research Applications

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-methylbenzenesulfonamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects, and has been investigated for its potential use in the treatment of various conditions such as chronic pain, migraines, and neurodegenerative diseases.